Cas no 129757-76-2 (2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol)

2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol structure
129757-76-2 structure
Product Name:2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
CAS No:129757-76-2
MF:C20H36N2O7
MW:416.509046554565
CID:898202
Update Time:2023-08-02

2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

    • 2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol
    • 1,6-diisocyanatohexane,2-ethyl-2-(hydroxymethyl)propane-1,3-diol,oxepan-2-one
    • WB5K9Y35Y9
    • Hexamethylene diisocyanate/trimethylol hexyllactone crosspolymer
    • Inchi: 1S/C8H12N2O2.C6H14O3.C6H10O2/c11-7-9-5-3-1-2-4-6-10-8-12;1-2-6(3-7,4-8)5-9;7-6-4-2-1-3-5-8-6/h1-6H2;7-9H,2-5H2,1H3;1-5H2
    • InChI Key: KJKFYSJCSVPWPR-UHFFFAOYSA-N
    • SMILES: OCC(CO)(CO)CC.O1C(CCCCC1)=O.O=C=NCCCCCCN=C=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 11
  • Complexity: 318
  • Topological Polar Surface Area: 146

2-Oxepanone, polymer with 1,6-diisocyanatohexane and 2-ethyl-2-(hydroxymethyl)-1,3-propanediol Related Literature

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